Cas no 79638-27-0 (Methyl (1R,2R,4S)-2-ethyl-2,5,7-trihydroxy-4-[(2R,4S,5S,6S)-4-hydroxy-5-[(2S,4S,5S,6S)-4-hydroxy-5-[(2S,5R,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate)

• Product name: Methyl (1R,2R,4S)-2-ethyl-2,5,7-trihydroxy-4-[(2R,4S,5S,6S)-4-hydroxy-5-[(2S,4S,5S,6S)-4-hydroxy-5-[(2S,5R,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
• CAS No: 79638-27-0
• MF: C₄₀H₅₀O₁₆
• MW: 786.815413951874
• CID: 2687816

Methyl (1R,2R,4S)-2-ethyl-2,5,7-trihydroxy-4-[(2R,4S,5S,6S)-4-hydroxy-5-[(2S,4S,5S,6S)-4-hydroxy-5-[(2S,5R,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,2R,4S)-2-ethyl-2,5,7-trihydroxy-4-[(2R,4S,5S,6S)-4-hydroxy-5-[(2S,4S,5S,6S)-4-hydroxy-5-[
• Methyl (1R,2R,4S)-2-ethyl-2,5,7-trihydroxy-4-[(2R,4S,5S,6S)-4-hydroxy-5-[(2S,4S,5S,6S)-4-hydroxy-5-[(2S,5R,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate

• Inchi： 1S/C40H50O16/c1-6-40(49)15-26(31-20(33(40)39(48)50-5)12-21-32(36(31)47)35(46)30-19(34(21)45)8-7-9-23(30)42)54-28-13-24(43)38(18(4)52-28)56-29-14-25(44)37(17(3)53-29)55-27-11-10-22(41)16(2)51-27/h7-9,12,16-18,22,24-29,33,37-38,41-44,47,49H,6,10-11,13-15H2,1-5H3/t16-,17-,18-,22+,24-,25-,26-,27-,28-,29-,33-,37+,38+,40+/m0/s1
• InChI Key： JLZGMOXNVYHLCB-ZKAAEIDSSA-N
• SMILES： O([C@H]1C[C@@H]([C@@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@H](C)O1)O[C@H]1CC[C@H]([C@H](C)O1)O)O)O)[C@@H]1C2C(=C3C(C4C(=CC=CC=4C(C3=CC=2[C@@H](C(=O)OC)[C@@](CC)(C1)O)=O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 9
• Complexity: 1430
• Topological Polar Surface Area: 237

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines